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Compound of Interest

Compound Name: Phenyl Fluoroformate

Cat. No.: B8710385

This document provides critical safety and logistical information for the proper handling and
disposal of Phenyl Fluoroformate. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe laboratory operations.

Immediate Safety Notice: Phenyl Fluoroformate is a highly hazardous substance that is fatal if
inhaled, causes severe skin burns and eye damage, and is harmful if swallowed.[1][2] It is also
a combustible liquid that is corrosive to metals.[1][2] This material reacts with water and
moisture, potentially liberating toxic gases such as hydrogen chloride and phosgene.[2][3] All
handling must occur in a well-ventilated area, preferably a chemical fume hood, with
appropriate personal protective equipment.[2][4]

Chemical and Physical Properties

The following table summarizes key quantitative data for Phenyl Fluoroformate, essential for
safe handling and storage.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8710385?utm_src=pdf-interest
https://www.benchchem.com/product/b8710385?utm_src=pdf-body
https://www.benchchem.com/product/b8710385?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C0649_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0649_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://chemicals.upl-ltd.com/download_links/yiK2Mp8s4UPRQAMSK5I4lzmeekfac7CBALu5an9e.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC56280_msds.pdf
https://www.benchchem.com/product/b8710385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8710385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Citations
Boiling Point 74 - 75 °C (at 17 hPa)

Density 1.248 g/cm3 (at 25 °C)

Flash Point 69 °C (156.2 °F) [3]
Autoignition Temp. 560 °C (1040 °F) [3]

Acute Oral Toxicity LD50 (Rat): 1748.4 mg/kg [1]

o LD50 (Rabbit): 3970 mg/kg -
Acute Dermal Toxicity [1][3]
4922.8 mg/kg

) o LCLo (Rat): 44 ppm (4 h) /
Acute Inhalation Toxicity [11[2]
LC50 (Rat): 0.18 mg/L (4h)

Standard Disposal Protocol

Disposal of Phenyl Fluoroformate waste must be treated with extreme caution and strictly
adhere to local, regional, and national regulations.[1][3] Never discharge this chemical into
drains or sewer systems.[2][5]

Step-by-Step Waste Disposal Procedure:

o Container Management:

o Keep the waste chemical in its original, clearly labeled container. Do not mix with other
waste streams.

o Ensure the container is securely sealed and stored in a cool, dry, and well-ventilated area,
away from incompatible materials like bases, amines, and strong oxidizing agents.[2][4]

e Engage a Licensed Waste Disposal Service:

o The disposal of Phenyl Fluoroformate must be handled by an authorized hazardous
waste collection point or a licensed chemical destruction plant.[1][4][5]

o Provide the disposal company with a complete Safety Data Sheet (SDS) for the material.
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e Approved Disposal Methods:

o The primary recommended method of disposal is controlled incineration in a licensed
apparatus equipped with flue gas scrubbing.[4][5]

o Alternatively, treatment may involve neutralization followed by burial in a landfill specifically
licensed to accept chemical wastes.[4]

o Empty Container Disposal:
o Handle uncleaned, empty containers as you would the product itself.

o Containers can be triple-rinsed (or equivalent) with an appropriate solvent (as advised by
the disposal company) and offered for reconditioning or recycling.[5] Otherwise, the
packaging should be punctured to prevent reuse and disposed of as hazardous waste.[5]
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Diagram 1: Workflow for Routine Disposal of Phenyl Fluoroformate.

Emergency Spill Protocol

In the event of a spill, immediate and decisive action is required to mitigate severe health and
environmental risks.
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Step-by-Step Spill Response Procedure:

¢ Immediate Evacuation and Isolation:

o Evacuate all non-essential personnel from the spill area immediately.[2] Keep people
upwind of the spill.[2]

o Remove all sources of ignition (open flames, sparks) and use only non-sparking tools and
explosion-proof equipment for cleanup.[2][4][5]

» Personal Protective Equipment (PPE):
o Before re-entering the area, don full personal protective equipment. This includes:
» Full body protective clothing.[4]
» Chemical-resistant gloves, eye protection, and face shield.[1][4]
= A NIOSH/MSHA-approved full-facepiece airline respirator in positive pressure mode.[3]

e Containment and Cleanup:

[¢]

DO NOT USE WATER or combustible materials to absorb the spill.[2][3]

o

Cover the spill with a dry, inert, non-combustible absorbent material such as dry sand, dry
earth, or vermiculite.[3][4]

o

Once absorbed, use clean, non-sparking tools to collect the material and place it into a
loosely covered, clearly labeled plastic container for disposal.[4]

o

Cover the container with a plastic sheet to minimize contact with moisture or rain.[4]
o Decontamination and Final Steps:

o After the spill is collected, decontaminate the area as advised by your safety officer.
Prevent any runoff from entering drains.[4]

o All contaminated clothing and cleanup materials must be sealed in labeled drums for
disposal by a licensed hazardous waste company.[4]
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o Thoroughly decontaminate all protective equipment before storing and re-using.[4]
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Diagram 2: Emergency Response Workflow for a Phenyl Fluoroformate Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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